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Compound of Interest

Compound Name:
1-(3-Methoxypropyl)-4-

piperidinamine

Cat. No.: B103848 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-(3-Methoxypropyl)-4-piperidinamine,

a key intermediate in pharmaceutical synthesis. The document outlines its various synonyms

and identifiers as found in chemical literature, presents its physicochemical properties, details a

synthesis protocol, and illustrates its role in the development of the selective 5-HT4 receptor

agonist, Prucalopride.

Chemical Identity and Synonyms
1-(3-Methoxypropyl)-4-piperidinamine is known by a variety of names in chemical databases

and literature. A comprehensive list of these synonyms and identifiers is provided below for

clear identification and cross-referencing.
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Identifier Type Identifier Source

Systematic Name
1-(3-Methoxypropyl)-4-

piperidinamine
N/A

IUPAC Name
1-(3-methoxypropyl)piperidin-

4-amine
[1][2]

CAS Number 179474-79-4 [1][2][3][4]

Molecular Formula C9H20N2O [1][3]

Molecular Weight 172.27 g/mol [1][2][4]

EINECS Number 431-950-8 [1]

PubChem CID 12088093 [1]

DSSTox Substance ID DTXSID80477332 [1]

Synonym
4-Amino-1-(3-

methoxypropyl)piperidine
[1][3][4]

Synonym
1-(3-Methoxypropyl)piperidin-

4-amine
[1][3]

Synonym
4-Piperidinamine, 1-(3-

methoxypropyl)-
[1][2][3]

Synonym Prucalopride Impurity 12 [1]

Synonym
Prucalopride Succinate

intermediate B
[3][4]

Physicochemical Properties
A summary of the key physical and chemical properties of 1-(3-Methoxypropyl)-4-
piperidinamine is presented in the table below. This data is essential for handling, storage,

and application in a laboratory setting.
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Property Value Source

Appearance Colourless to Pale Yellow Oil [4]

Boiling Point 249 °C [3][4]

Density 0.946 g/cm³ [3][4]

Flash Point 105 °C [3][4]

pKa 10.49 ± 0.20 (Predicted) [3][4]

Storage Temperature
Room temperature, in a dark,

inert atmosphere
[3][4]

Solubility
Slightly soluble in Chloroform

and Methanol
[4]

Role in Pharmaceutical Synthesis
1-(3-Methoxypropyl)-4-piperidinamine is a crucial synthetic intermediate in the production of

Prucalopride.[3][4] Prucalopride is a selective 5-HT4 receptor agonist used for the treatment of

chronic constipation.[4] The relationship between the intermediate, the final active

pharmaceutical ingredient (API), and its biological target is illustrated below.
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Synthetic and Biological Pathway Overview

Experimental Protocol: Synthesis of 1-(3-
Methoxypropyl)-4-piperidinamine
The following is a documented method for the synthesis of 1-(3-Methoxypropyl)-4-
piperidinamine from N-(1-(3-methoxypropyl)piperidin-4-yl)acetamide.[4]

Materials:

N-(1-(3-methoxypropyl)piperidin-4-yl)acetamide (10.72g, 0.05mol)

HCl-methanol solution (0.5M, 180ml)

Dichloromethane
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Procedure:

Add N-(1-(3-methoxypropyl)piperidin-4-yl)acetamide to the HCl-methanol solution.

Control the temperature of the reaction mixture at 20-25°C.

Monitor the reaction for completion.

Upon completion, filter the reaction mixture.

Wash the filter cake with dichloromethane.

Dry the resulting product to obtain 1-(3-Methoxypropyl)-4-piperidinamine.

Results:

Yield: 96.4%

Purity: 99.7%

The workflow for this synthesis is depicted in the diagram below.
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Reaction

Workup

1. Add N-(1-(3-methoxypropyl)piperidin-4-yl)acetamide
to HCl-methanol solution

2. Maintain temperature at 20-25°C

3. Monitor reaction completion

4. Filter the reaction mixture

Reaction Complete

5. Wash filter cake with dichloromethane

6. Dry the product

1-(3-Methoxypropyl)-4-piperidinamine

Final Product
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Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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